Cas no 2228422-36-2 (2,2-difluoro-4-(4-fluorophenyl)pentanoic acid)

• Product Name: 2,2-difluoro-4-(4-fluorophenyl)pentanoic acid
• CAS No: 2228422-36-2
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 6259307
• PubChem ID: 165690228
• Update Time: 2025-05-19

2,2-difluoro-4-(4-fluorophenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-4-(4-fluorophenyl)pentanoic acid
• EN300-1953393
• 2228422-36-2

• Inchi： 1S/C11H11F3O2/c1-7(6-11(13,14)10(15)16)8-2-4-9(12)5-3-8/h2-5,7H,6H2,1H3,(H,15,16)
• InChI Key： HWRZIAOBSGUNRO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC(C)C1C=CC(=CC=1)F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-4-(4-fluorophenyl)pentanoic acid

Compound CAS No. 2228422-36-2: 2,2-Difluoro-4-(4-Fluorophenyl)Pentanoic Acid

The compound CAS No. 2228422-36-2, also known as 2,2-difluoro-4-(4-fluorophenyl)pentanoic acid, is a fluorinated carboxylic acid with a unique structure that makes it highly interesting for various applications in the chemical and pharmaceutical industries. This compound is characterized by its fluorinated substituents and a phenyl group, which contribute to its distinct chemical properties and potential biological activity.

Chemical Structure and Properties: The structure of 2,2-difluoro-4-(4-fluorophenyl)pentanoic acid consists of a pentanoic acid backbone with two fluorine atoms attached to the second carbon and a 4-fluorophenyl group attached to the fourth carbon. This arrangement creates a molecule with both electron-withdrawing groups (the fluorine atoms) and a aromatic ring, which can influence its reactivity and solubility. The compound is typically white or off-white in color and exists as a crystalline solid under standard conditions.

Synthesis and Characterization: The synthesis of CAS No. 2228422-36-2 involves multi-step organic reactions, often utilizing fluorination techniques to introduce the fluorine atoms at specific positions. Recent advancements in fluorination methods, such as the use of electrophilic fluorination agents or transition metal-catalyzed processes, have improved the efficiency and selectivity of its synthesis. Characterization of this compound is typically performed using techniques like NMR spectroscopy, molecular weight determination via mass spectrometry, and X-ray crystallography, which provide detailed insights into its molecular structure and purity.

Biological Activity and Applications: Research into CAS No. 222842197197197197197197197197197197197197197197197197197197197197197197197difluoro-4-(4-fluorophenyl)pentanoic acid has revealed promising biological activity, particularly in the context of drug development. Studies have shown that this compound exhibits potential as an anti-inflammatory agent strong>, with mechanisms involving inhibition of key inflammatory pathways such as COX-2 (cyclooxygenase-2). Additionally, its fluorinated nature enhances its stability against metabolic degradation, making it a valuable candidate for designing long-lasting therapeutic agents.

In the field of materials science, this compound has been explored for its role in synthesizing advanced polymers and surfactants due to its ability to form stable ester linkages. Recent research highlights its application in creating biocompatible materials for medical devices, where its fluorinated groups contribute to enhanced durability and resistance to biofouling.

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